Cas no 793716-13-9 (1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol)

• Product Name: 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol
• CAS No: 793716-13-9
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 3107635
• PubChem ID: 4961589
• Update Time: 2025-10-24

1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol
• 793716-13-9
• Z57043489
• 3-(2,6-dimethylphenyl)-4-phenyl-1H-imidazole-2-thione
• EN300-11339
• AKOS005199204

• Inchi： 1S/C17H16N2S/c1-12-7-6-8-13(2)16(12)19-15(11-18-17(19)20)14-9-4-3-5-10-14/h3-11H,1-2H3,(H,18,20)
• InChI Key： DKUGUJCHUDMCCZ-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 280.10341969Da
• Monoisotopic Mass: 280.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol

Comprehensive Overview of 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol (CAS No. 793716-13-9)

1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol, with the CAS number 793716-13-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the imidazole-thiol family, a class known for its versatile applications in drug development, catalysis, and advanced material synthesis. The unique structural features of this molecule, including the 2,6-dimethylphenyl and phenyl substituents, contribute to its distinct chemical properties and potential utility in various industrial and academic settings.

In recent years, the demand for imidazole-based compounds has surged due to their role in designing bioactive molecules and functional materials. Researchers are particularly interested in 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol for its potential as a building block in medicinal chemistry. Its thiol group offers reactivity that can be exploited for drug conjugation or polymer modification, aligning with current trends in targeted drug delivery and smart materials. This compound’s relevance is further highlighted by its frequent appearance in patents and scientific literature focusing on heterocyclic chemistry.

The synthesis of CAS 793716-13-9 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its molecular stability and solubility profile make it suitable for further derivatization, a key factor driving its adoption in high-throughput screening programs. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol are increasingly explored for their ability to interact with biological targets such as enzymes and receptors.

From a commercial perspective, 793716-13-9 is often listed by chemical suppliers as a research-grade material, catering to laboratories focused on small-molecule discovery. Its applications extend beyond pharmaceuticals; for instance, it may serve as a ligand in catalytic systems or a precursor for organic electronics. The compound’s structure-activity relationship (SAR) is a subject of ongoing studies, particularly in optimizing its physicochemical properties for specific uses.

Environmental and safety considerations are also critical when handling 1-(2,6-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe storage and disposal. The compound’s biodegradability and ecotoxicological profile remain areas of active investigation, reflecting the broader scientific community’s emphasis on green chemistry principles.

In summary, CAS 793716-13-9 represents a promising candidate for diverse scientific applications. Its chemical versatility and alignment with cutting-edge research trends—such as drug design, material innovation, and sustainable chemistry—ensure its continued relevance. As interest in imidazole derivatives grows, this compound is poised to play a pivotal role in advancing both theoretical and applied sciences.